
moronic acid solubility and storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Moronic Acid

CAS No.: 6713-27-5

Cat. No.: S596226

Get Quote

Chemical Profile & Biological Activity

Moronic acid (CAS# 6713-27-5) is a pentacyclic triterpenoid with the molecular formula C₃₀H₄₆O₃ and a

molecular weight of 454.68 g/mol [1] [2] [3]. It is a natural product extracted from plants such as Rhus

javanica (a sumac) and mistletoe (Phoradendron reichenbachianum) [1] [2].

Its primary documented biological activities include [1] [4] [5]:

Antiviral Activity: It shows significant activity against HIV, Herpes Simplex Virus (HSV), and Epstein-

Barr Virus (EBV). It inhibits HIV replication and demonstrates oral therapeutic efficacy in HSV-infected
mouse models.

Anti-inflammatory Activity: It has been shown to improve inflammatory bowel disease in mice by
inhibiting the ROS-NF-κB-NLRP3 signaling pathway in intestinal macrophages.

Antidiabetic Potential: It exhibits sustained antidiabetic and antihyperglycemic action, possibly
mediated by insulin sensitization and inhibition of 11β-HSD 1.

Solubility and Storage Conditions

Proper handling of moronic acid is crucial for maintaining its stability and ensuring the reproducibility of

experimental results.

Solubility Profile
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Moronic acid is sparingly soluble in aqueous solutions but dissolves in various organic solvents. The table

below summarizes its solubility data:

Solvent Solubility Conditions / Notes

DMSO ~18.6 mg/mL (~40.91 mM) [5] May require warming to 37°C and brief

sonication [1] [5].

Chloroform Sparingly soluble (1-10

mg/mL) [3]

-

Dichloromethane Soluble [1] -

Ethyl Acetate Soluble [1] -

Acetone Soluble [1] -

Methanol Slightly soluble (0.1-1 mg/ml)
[3]

-

For in vivo studies, it can be formulated for injection using a mixture of DMSO, PEG300, Tween 80, and

saline (10:40:5:45), or for oral administration by suspending in 0.5% carboxymethylcellulose sodium (CMC

Na) [5] [6].

Stock Solution Preparation

Calculating Mass: Use the formula: Mass (mg) = Desired Concentration (mM) × Volume (mL) ×
Molecular Weight (454.68).
Preparation: To prepare a 10 mM solution in DMSO, add 1 mL of DMSO to 4.55 mg of moronic
acid.

Solubilization: Warm the vial at 37°C and shake it briefly in an ultrasonic bath to achieve complete
dissolution [1].

Storage Recommendations

Long-term stability requires proper storage conditions as outlined below:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s596226?utm_src=pdf-body
https://www.medchemexpress.com/moronic-acid.html?srsltid=AfmBOoq620c2ww2fyIUex07JwO1Y3r9WXbz5TtNMDDiDbs9CndqKci4r
https://www.biocrick.com/Moronic-acid-BCN4222.html
https://www.medchemexpress.com/moronic-acid.html?srsltid=AfmBOoq620c2ww2fyIUex07JwO1Y3r9WXbz5TtNMDDiDbs9CndqKci4r
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61322332.htm
https://www.biocrick.com/Moronic-acid-BCN4222.html
https://www.biocrick.com/Moronic-acid-BCN4222.html
https://www.biocrick.com/Moronic-acid-BCN4222.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61322332.htm
https://www.medchemexpress.com/moronic-acid.html?srsltid=AfmBOoq620c2ww2fyIUex07JwO1Y3r9WXbz5TtNMDDiDbs9CndqKci4r
https://www.invivochem.com/Moronic-acid-Moronic-acid.html
https://www.smolecule.com/products/s596226?utm_src=pdf-body
https://www.smolecule.com/products/s596226?utm_src=pdf-body
https://www.biocrick.com/Moronic-acid-BCN4222.html
https://www.smolecule.com/products/s596226?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Form Temperature Stability Duration

Powder -20°C, desiccated [1] 3 years [5] [6]

Stock Solution (in DMSO) -80°C 6 months [5] [6]

Stock Solution (in DMSO) -20°C 1 month [5] [6]

Handling Note: Before opening, always allow the vial to equilibrate to room temperature for at least

an hour to prevent condensation and moisture absorption, which can degrade the compound [1].
Stability Caution: The compound has a melting point of approximately 212°C (with decomposition),

indicating thermal sensitivity [3] [6].

Experimental Protocols

Protocol 1: In Vitro Anti-HIV Activity Assessment

This protocol is based on methods used to evaluate moronic acid's inhibition of viral replication [5].

Cell Culture: Maintain H9 lymphocytes in appropriate culture medium.

Infection: Infect cells with HIV-1 strain NL4-3.
Compound Treatment: Treat infected cells with a serial dilution of moronic acid (e.g., from 0.1

μg/mL to 50 μg/mL). Include untreated infected cells as a negative control and a known anti-HIV drug
as a positive control.

Incubation: Incubate for 4 days.
Analysis: Measure the level of viral p24 antigen in the culture supernatant by ELISA.

Data Calculation: The half-maximal effective concentration (EC₅₀) for anti-HIV activity has been
reported as <1 μg/mL, with cytotoxicity in H9 cells (IC₅₀) at 18.6 μg/mL [5].

Protocol 2: In Vivo Efficacy in a Mouse Colitis Model

This protocol is adapted from studies investigating the anti-inflammatory effects of moronic acid [7] [5] [3].

Animal Model: Induce chronic colitis in mice using dextran sulfate sodium (DSS) administered in

drinking water.
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Dosing Formulation: Prepare moronic acid for oral gavage (i.g.) by suspending it in a 0.5% CMC

Na solution.
Dosage and Administration: Administer moronic acid at 5-10 mg/kg daily for 20 days.

Assessment:
Disease Activity Index (DAI): Monitor daily for weight loss, stool consistency, and fecal blood.

Tissue Collection: At endpoint, collect colon tissue for histological analysis and measurement
of inflammatory markers.

Mechanistic Analysis: Isolate intestinal macrophages and analyze protein expression levels of
p-P50 and NLRP3 by western blot to confirm inhibition of the ROS-NF-κB-NLRP3 pathway [5].

Mechanism of Action Visualization

The following diagram illustrates the primary anti-inflammatory mechanism of moronic acid as identified in

a murine colitis model, integrating key steps from the experimental protocol.
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Critical Notes for Researchers
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Solubility is Key: Incomplete dissolution can lead to inaccurate dosing. Always confirm that the

compound is fully dissolved before use, employing warming and sonication if necessary.
Avoid Freeze-Thaw Cycles: Aliquot stock solutions upon preparation to avoid repeated freezing and

thawing, which can lead to precipitation and compound degradation.
Validate Purity: The biological activity of moronic acid, including its EC₅₀ and IC₅₀ values, can be

influenced by its purity. Source the compound from reputable suppliers and confirm the purity (e.g.,
≥98% [5]) for your experiments.

Cytotoxicity Consideration: Always run parallel cytotoxicity assays (e.g., MTT assay) when
evaluating the antiviral or anti-inflammatory efficacy of moronic acid in cell-based systems to ensure

that observed effects are not due to general cell death.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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